Cas no 77887-08-2 (Thymidine, 3'-acetate5'-[bis(1-aziridinyl)phosphinate] (9CI))

• Product Name: Thymidine, 3'-acetate5'-[bis(1-aziridinyl)phosphinate] (9CI)
• CAS No: 77887-08-2
• MF: C₁₆H₂₃N₄O₇P
• MW: 414.350184679031
• CID: 579533
• PubChem ID: 304641
• Update Time: 2025-04-19

Thymidine, 3'-acetate5'-[bis(1-aziridinyl)phosphinate] (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-acetate5'-[bis(1-aziridinyl)phosphinate] (9CI)
• [2-[bis(aziridin-1-yl)phosphoryloxymethyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl] acetate
• 5'-(bis(1-aziridinyl)phosphinyl)-3'-acetylthymidine
• 5'-< bis(1-aziridinyl)phosphinyl> -3'-acetylthymidine
• AC1L75FK
• CHEMBL172104
• NSC200726
• 77887-08-2
• NSC-200726
• DTXSID20307982

• Inchi： 1S/C16H23N4O7P/c1-10-8-20(16(23)17-15(10)22)14-7-12(26-11(2)21)13(27-14)9-25-28(24,18-3-4-18)19-5-6-19/h8,12-14H,3-7,9H2,1-2H3,(H,17,22,23)
• InChI Key： UMGPNKZVFUNETH-UHFFFAOYSA-N
• SMILES： P(N1CC1)(N1CC1)(=O)OCC1C(CC(N2C(NC(C(C)=C2)=O)=O)O1)OC(C)=O

Computed Properties

• Exact Mass: 414.13059
• Monoisotopic Mass: 414.13043608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 117.26
• LogP: -0.30410